molecular formula C17H16N4S B1380911 1-(1-Phenyl-3-p-tolyl-1H-pyrazol-5-yl)thiourea CAS No. 851052-50-1

1-(1-Phenyl-3-p-tolyl-1H-pyrazol-5-yl)thiourea

Cat. No.: B1380911
CAS No.: 851052-50-1
M. Wt: 308.4 g/mol
InChI Key: OEXFTYFUOIKHTL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-(1-Phenyl-3-p-tolyl-1H-pyrazol-5-yl)thiourea” is a chemical compound with the empirical formula C17H16N4S . It has a molecular weight of 308.40 . This compound is used in various research and development applications .


Molecular Structure Analysis

The molecular structure of “this compound” is complex, with multiple aromatic rings and a thiourea group . The exact structure can be determined using techniques such as X-ray crystallography .

Safety and Hazards

According to the safety information provided by Sigma-Aldrich, “1-(1-Phenyl-3-p-tolyl-1H-pyrazol-5-yl)thiourea” is classified as Acute Tox. 4 Oral - Aquatic Chronic 4 . It has the signal word “Warning” and the hazard statements H302 - H413 .

Future Directions

The future directions for the study of “1-(1-Phenyl-3-p-tolyl-1H-pyrazol-5-yl)thiourea” could involve further exploration of its synthesis, chemical reactions, and biological activities . Additionally, more detailed studies on its physical and chemical properties, as well as safety and hazards, would be beneficial.

Properties

IUPAC Name

[5-(4-methylphenyl)-2-phenylpyrazol-3-yl]thiourea
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16N4S/c1-12-7-9-13(10-8-12)15-11-16(19-17(18)22)21(20-15)14-5-3-2-4-6-14/h2-11H,1H3,(H3,18,19,22)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OEXFTYFUOIKHTL-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C2=NN(C(=C2)NC(=S)N)C3=CC=CC=C3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16N4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-(1-Phenyl-3-p-tolyl-1H-pyrazol-5-yl)thiourea
Reactant of Route 2
Reactant of Route 2
1-(1-Phenyl-3-p-tolyl-1H-pyrazol-5-yl)thiourea
Reactant of Route 3
1-(1-Phenyl-3-p-tolyl-1H-pyrazol-5-yl)thiourea
Reactant of Route 4
Reactant of Route 4
1-(1-Phenyl-3-p-tolyl-1H-pyrazol-5-yl)thiourea
Reactant of Route 5
1-(1-Phenyl-3-p-tolyl-1H-pyrazol-5-yl)thiourea
Reactant of Route 6
1-(1-Phenyl-3-p-tolyl-1H-pyrazol-5-yl)thiourea

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.